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Compound of Interest

Compound Name: GSK3735967

Cat. No.: B15568910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental

protocols for the use of GSK3735967, a potent and selective non-nucleoside inhibitor of DNA

methyltransferase 1 (DNMT1). GSK3735967 offers a powerful tool for studying the role of DNA

methylation in various biological processes, particularly in the context of cancer research and

drug development.

Introduction
GSK3735967 is a highly selective, reversible inhibitor of DNMT1 with an IC50 of 40 nM[1][2]. It

functions by competing with the active-site loop of DNMT1 for binding to hemi-methylated DNA,

thereby preventing the maintenance of DNA methylation patterns during cell replication. This

leads to passive demethylation of the genome, reactivation of silenced tumor suppressor

genes, and subsequent inhibition of cancer cell growth[3][4][5]. A closely related compound,

GSK3685032, with a similar structure and an IC50 of 36 nM for DNMT1, has been extensively

characterized and demonstrates potent anti-tumor activity with improved tolerability compared

to traditional nucleoside analog DNMT inhibitors like decitabine. These notes will draw upon the

principles and methodologies established for these selective DNMT1 inhibitors.
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Table 1: In Vitro Anti-proliferative Activity of a Selective
DNMT1 Inhibitor (GSK3685032) in Hematological Cancer
Cell Lines
The following table summarizes the 50% growth inhibition (gIC50) values for GSK3685032 in a

panel of human hematological cancer cell lines after a 6-day treatment period.

Cell Line Cancer Type gIC50 (µM)

MV4-11 Acute Myeloid Leukemia 0.4

Kasumi-1 Acute Myeloid Leukemia
Data not available in provided

search results

SKM-1 Acute Myeloid Leukemia
Data not available in provided

search results

A Panel of 51 Hematologic

Cancer Cell Lines
Various Median gIC50 of 0.64

Data compiled from publicly available information on GSK3685032, a close analog of

GSK3735967.

Signaling Pathways
DNMT1 Regulation and Downstream Effects of Inhibition
The activity and expression of DNMT1 are tightly regulated by various signaling pathways, and

its inhibition by GSK3735967 has profound effects on gene expression and cellular processes.
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Upstream Regulation of DNMT1

DNMT1 Activity and Inhibition

Downstream Consequences of Inhibition
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Cell Preparation GSK3735967 Treatment Assay and Measurement Data Analysis

1. Seed cells in a
96-well plate

2. Incubate for 24h
(cell attachment)

3. Prepare serial dilutions
of GSK3735967

4. Add compound or
vehicle to wells

5. Incubate for desired
duration (e.g., 72h)

6. Add CellTiter-Blue®
Reagent 7. Incubate for 1-4h 8. Measure fluorescence

(560nm Ex / 590nm Em)
9. Calculate % viability

vs. vehicle control
10. Plot dose-response

curve and determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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